Cas no 946352-81-4 (1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946352-81-4
• MF: C₂₆H₂₄FN₃O₂
• MW: 429.48606967926
• CID: 5504549
• Update Time: 2025-07-09

1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, 1-[(4-fluorophenyl)methyl]-1,2-dihydro-N-(1-methyl-3-phenylpropyl)-2-oxo-
• 1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C26H24FN3O2/c1-18(9-10-19-6-3-2-4-7-19)29-25(31)23-16-21-8-5-15-28-24(21)30(26(23)32)17-20-11-13-22(27)14-12-20/h2-8,11-16,18H,9-10,17H2,1H3,(H,29,31)
• InChI Key： RPMKSENLLZIDOZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2C(=CC=CN=2)C=C(C(NC(C)CCC2=CC=CC=C2)=O)C1=O

Additional information on 1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to 1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 946352-81-4, identified as 1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide, represents a fascinating molecule in the realm of chemical biology. This compound belongs to the naphthyridine class of heterocyclic scaffolds, which have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural features of this molecule, particularly its dual aromatic systems and fluorinated phenyl group, contribute to its unique chemical and biological profile.

The naphthyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a fluorine atom at the 4-position of the phenyl ring enhances the compound's metabolic stability and binding affinity, making it an attractive candidate for further investigation. Additionally, the 4-phenylbutan-2-yl side chain introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological systems. Studies suggest that the fluorophenyl moiety plays a critical role in modulating the compound's pharmacokinetic properties, while the dihydro-naphthyridine ring system contributes to its binding affinity for specific biological targets. These findings highlight the importance of structural optimization in developing novel bioactive molecules.

In the context of drug discovery, this compound has shown promise as a lead structure for developing treatments against various diseases. Its unique structural features make it a versatile platform for further derivatization and optimization. Researchers have been exploring its potential in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorinated aromatic system is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development.

Evaluation of this compound's biological activity has revealed intriguing insights into its mechanism of action. Preliminary studies indicate that it may interact with multiple targets within cellular pathways relevant to disease processes. The fluorophenyl group has been identified as a key pharmacophore, contributing to binding interactions with specific enzymes and receptors. Additionally, the dihydro-naphthyridine core appears to stabilize key interactions through hydrogen bonding and hydrophobic effects.

The development of novel pharmaceuticals relies heavily on understanding how molecular structures influence biological activity. This compound exemplifies how careful design and optimization can yield molecules with potent bioactivity and favorable pharmacokinetic profiles. The integration of computational modeling with experimental validation has accelerated the discovery process significantly. By leveraging these approaches, researchers can rapidly identify promising candidates for further development.

Future directions for research on this compound include exploring its potential as a therapeutic agent through preclinical studies. Investigating its efficacy and safety profiles will be crucial in determining its viability for clinical translation. Additionally, studying its interaction mechanisms at a molecular level will provide valuable insights into designing next-generation analogs with improved properties.

The impact of this compound on chemical biology extends beyond its potential therapeutic applications. It serves as an excellent model system for understanding how structural modifications influence molecular recognition processes. Such knowledge is essential for advancing drug discovery methodologies and developing new strategies for creating bioactive molecules.

In conclusion,1-(4-fluorophenyl)methyl-2-oxo-N-(4-phenylbutan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS no. 946352-81-4) represents a significant advancement in chemical biology research. Its unique structural features make it a promising candidate for drug development across multiple therapeutic areas. The combination of computational studies with experimental investigations continues to drive progress in understanding its biological activity and mechanism of action.